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Compound of Interest

Compound Name: Tetrachlorocatechol

Cat. No.: B074200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Tetrachlorocatechol (TCC), a chlorinated aromatic compound, is a significant metabolite of

the widely used pesticide pentachlorophenol (PCP) and is also found in industrial effluents,

particularly from pulp and paper bleaching processes. This document provides a

comprehensive overview of the health and safety information for Tetrachlorocatechol,
compiled to assist researchers, scientists, and drug development professionals in handling and

assessing the risks associated with this compound. The guide details its physicochemical

properties, toxicological data, known metabolic pathways, and safety precautions. All

quantitative data are presented in structured tables for clarity, and key processes are visualized

using diagrams.

Physicochemical Properties
A thorough understanding of the physicochemical properties of Tetrachlorocatechol is
fundamental to its safe handling and the design of relevant experiments.
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Property Value Reference

Chemical Formula C₆H₂Cl₄O₂ [1]

Molecular Weight 247.89 g/mol [1]

CAS Number 1198-55-6 [1]

Appearance White to off-white solid [1]

Melting Point 194 °C [1]

Density 1.848 g/cm³ (at 20 °C) [1]

Synonyms

3,4,5,6-Tetrachloro-1,2-

benzenediol,

Tetrachloropyrocatechol

[1]

Toxicological Data
The toxicological profile of Tetrachlorocatechol indicates that it is a hazardous compound

requiring careful handling. The available acute toxicity data are summarized below.

Acute Toxicity
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Species
Route of
Administration

Toxicity Value Reference

Cyprinus carpio

(Common Carp)
Water exposure

24-hour LC50: 4.73

mg/L
[2]

48-hour LC50: 3.95

mg/L
[2]

72-hour LC50: 3.20

mg/L
[2]

96-hour LC50: 2.43

mg/L
[2]

Mus musculus

(Mouse)
Oral

LD50 data not

explicitly found in the

reviewed literature.

Acute toxicity has

been investigated, but

specific LD50 values

were not provided in

the search results.

[3]

Intraperitoneal

LD50 data not

explicitly found in the

reviewed literature.

Note: While specific LD50 values for mice were not found for Tetrachlorocatechol, a study on

related chlorophenols indicated that the acute oral LD50 for pentachlorophenol in female mice

is 117 mg/kg and in male mice is 177 mg/kg[3]. This suggests that Tetrachlorocatechol is also

likely to be highly toxic.

Other Toxicological Information
Mechanism of Toxicity: The primary mechanism of toxicity for Tetrachlorocatechol and

other chlorinated catechols is believed to be the uncoupling of oxidative phosphorylation[4]

[5][6]. This process disrupts the mitochondrial electron transport chain, leading to a decrease

in ATP synthesis without inhibiting the respiratory chain itself[6]. The energy that would have
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been used for ATP production is instead dissipated as heat. This disruption of cellular energy

metabolism can lead to widespread cellular dysfunction and, ultimately, cell death.

Genotoxicity: There is limited specific information on the genotoxicity of

Tetrachlorocatechol in the provided search results. However, as a metabolite of

pentachlorophenol, which is a suspected carcinogen, its potential for genotoxic effects

should be considered.

Metabolism and Signaling Pathways
Metabolic Formation of Tetrachlorocatechol from
Pentachlorophenol
Tetrachlorocatechol is a major metabolite of pentachlorophenol (PCP) in various organisms,

including rodents[7]. The metabolic conversion is an oxidative dechlorination process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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